![molecular formula C9H6Cl2N2O B3043801 N-(2,6-dichloro-4-cyanophenyl)acetamide CAS No. 927676-49-1](/img/structure/B3043801.png)
N-(2,6-dichloro-4-cyanophenyl)acetamide
Overview
Description
N-(2,6-dichloro-4-cyanophenyl)acetamide, commonly known as DCAC, is a chemical compound that has gained significant attention in scientific research due to its unique properties. DCAC is a white crystalline solid that is soluble in organic solvents and has a melting point of 177-179°C. This compound is widely used in various scientific applications, including drug discovery, biochemistry, and pharmacology.
Mechanism of Action
The mechanism of action of DCAC is not fully understood. However, it is believed to inhibit the growth of cancer cells by inducing apoptosis, a process of programmed cell death. DCAC has also been shown to inhibit the activity of certain enzymes involved in inflammation and bacterial growth.
Biochemical and Physiological Effects
DCAC has been shown to have several biochemical and physiological effects. It has been shown to inhibit the production of prostaglandins, which are involved in inflammation. DCAC has also been shown to inhibit the activity of certain bacterial enzymes, making it a potential antibacterial agent.
Advantages and Limitations for Lab Experiments
One of the main advantages of using DCAC in lab experiments is its high purity and stability. DCAC is also relatively easy to synthesize, making it a cost-effective option for researchers. However, one limitation of using DCAC is its limited solubility in water, which can make it difficult to work with in certain experiments.
Future Directions
There are several future directions for research on DCAC. One area of interest is its potential use as a photosensitizer in photodynamic therapy. Further studies are needed to determine its effectiveness in this application. Another area of research is the development of DCAC derivatives with improved solubility and bioavailability. These derivatives could have potential therapeutic applications in cancer treatment and other diseases. Additionally, more research is needed to fully understand the mechanism of action of DCAC and its potential as a drug candidate.
Scientific Research Applications
DCAC has been extensively used in scientific research for its potential as a drug candidate. It has been shown to exhibit antitumor, anti-inflammatory, and antibacterial properties. DCAC has also been studied for its potential use as a photosensitizer in photodynamic therapy, a non-invasive cancer treatment.
properties
IUPAC Name |
N-(2,6-dichloro-4-cyanophenyl)acetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H6Cl2N2O/c1-5(14)13-9-7(10)2-6(4-12)3-8(9)11/h2-3H,1H3,(H,13,14) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OGBMKMYVARFJGF-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=C(C=C(C=C1Cl)C#N)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H6Cl2N2O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
229.06 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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